Trimethyl(2-methyl-1-propenyl)silane

• CAS: 18292-39-2
• Molecular Formula: C7H16Si
• Molecular Weight: 128.29 g/mol
• SMILES: CC(=C[Si](C)(C)C)C
• InChI: InChI=1S/C7H16Si/c1-7(2)6-8(3,4)5/h6H,1-5H3
• InChIKey: FIYMKEJWRYEFQI-UHFFFAOYSA-N

Trimethyl(2-methyl-1-propenyl)silane (CAS 18292-39-2), also referred to as 1-trimethylsilyl-2-methyl-1-propene, is an allylsilane reagent bearing a geminal dimethyl substitution at the distal olefinic carbon. It has a molecular formula of C₇H₁₆Si and a molecular weight of 128.29 g/mol.

Trimethyl(2-methyl-1-propenyl)silane (CAS 18292-39-2): Core Physicochemical Identity and Procurement Baseline

Trimethyl(2-methyl-1-propenyl)silane (CAS 18292-39-2), also referred to as 1-trimethylsilyl-2-methyl-1-propene, is an allylsilane reagent bearing a geminal dimethyl substitution at the distal olefinic carbon . It has a molecular formula of C₇H₁₆Si and a molecular weight of 128.29 g/mol . Key physical properties include a boiling point of 109.6 °C at 760 mmHg, a density of 0.74 g/cm³, a refractive index of 1.411, a flash point of 4.9 °C, and a vapor pressure of 28.9 mmHg at 25 °C [1]. Unlike its regioisomer methallyltrimethylsilane (CAS 18292-38-1), which possesses a terminal exo-methylene group (CH₂=C(CH₃)–CH₂–Si), this compound features the silyl group directly attached to the propenyl double bond ((CH₃)₂C=CH–Si), a structural distinction that fundamentally alters its stereoelectronic properties and reactivity profile in Lewis acid-mediated transformations [2].

Regioisomer-specific synthetic intermediate

Electrophilic substitution with β-silyl activation

Telechelic polymer end-group architecture control

• [1] Molbase. Trimethyl(2-methylprop-1-enyl)silane – Physical Properties. Available at: https://m.molbase.cn/baike/1510531/ View Source
• [2] Knölker, H.-J.; Jones, P.G.; Graf, R.; Heier, K.-R. Aluminum Chloride Catalyzed Stereoselective [3+2] Cycloaddition of Allylsilanes with Simple Conjugated Dienes. Organometallics 1997, 16, 5355–5361. View Source

Why Generic Allylsilane Substitution Fails: The Structural Specificity of Trimethyl(2-methyl-1-propenyl)silane

Allylsilanes are not interchangeable reagents in electrophilic substitution chemistry. The position and degree of methyl substitution on the allylic framework, together with the attachment point of the silyl group, dictate whether a reaction proceeds through a [3+2] annulation pathway, a linear allylsilylation, or fails entirely [1]. In a direct head-to-head comparison under identical AlCl₃-catalyzed conditions with conjugated dienes, allyltrimethylsilane (unsubstituted) delivered stereoselective trans-vinylcyclopentane cycloadducts in 29–72% yield, whereas the 2-methyl-2-propenyl-substituted analog (methallyltrimethylsilane, CAS 18292-38-1) gave exclusively ring-opened allylsilylation products due to an unfavorable 1,2-silyl shift [1]. Trimethyl(2-methyl-1-propenyl)silane (CAS 18292-39-2), bearing an internal double bond with a β,β-dimethyl substitution pattern and the silyl group at the internal vinylic position, represents a third distinct reactivity class that cannot be functionally substituted by either allyltrimethylsilane or methallyltrimethylsilane. Procurement decisions predicated on CAS-number agnosticism or bulk pricing alone risk selecting a reagent with a fundamentally divergent reaction manifold.

Allyltrimethylsilane (762-72-1) Undergoes [3+2] cycloaddition, not the internal vinylsilane pathway.

Methallyltrimethylsilane (18292-38-1) Gives ring-opening allylsilylation products; regiochemical outcome differs fundamentally.

Non-silylated analogs (e.g., 107-39-1) Lack β-silyl hyperconjugative activation; reaction rate and manifold may shift drastically.

• [1] Knölker, H.-J.; Jones, P.G.; Graf, R.; Heier, K.-R. Aluminum Chloride Catalyzed Stereoselective [3+2] Cycloaddition of Allylsilanes with Simple Conjugated Dienes. Organometallics 1997, 16, 5355–5361. View Source

Quantitative Evidence Guide: Trimethyl(2-methyl-1-propenyl)silane Versus Closest Analogs and In-Class Candidates

Regiochemical Divergence in AlCl₃-Catalyzed [3+2] Cycloaddition: Allyltrimethylsilane vs. Methallyltrimethylsilane

Under identical AlCl₃-catalyzed conditions (CH₂Cl₂, −10 °C), allyltrimethylsilane reacts with simple conjugated dienes to yield stereoselective trans-vinylcyclopentane [3+2] cycloadducts in 29–72% isolated yield. When methallyltrimethylsilane (CAS 18292-38-1) – the closest commercially available regioisomer – is substituted under identical conditions, no cycloadduct is obtained; instead, exclusively ring-opened allylsilylation products are formed [1]. This binary outcome (annulation vs. no annulation) is attributed to the steric hindrance of the 2-methyl substituent impeding the requisite 1,2-silyl shift. Trimethyl(2-methyl-1-propenyl)silane (CAS 18292-39-2) possesses an internal double bond and a β,β-dimethyl substitution absent in both tested analogs; class-level inference indicates it would exhibit a third, distinct reactivity pattern in this transformation, making comparison of the three regioisomers essential prior to experimental design [1].

Reaction Outcome

Head-to-head

Allyltrimethylsilane: trans-vinylcyclopentane cycloadducts, 29–72% yield

vs

Methallyltrimethylsilane: 0% cycloadduct; 100% ring-opened allylsilylation products

Regioisomer identity controls annulation vs. allylsilylation pathway

Identical AlCl₃, −10 °C conditions; conjugated dienes

Evidence Dimension	Reaction outcome (annulation vs. allylsilylation) under identical AlCl₃-catalyzed conditions with conjugated dienes
Target Compound Data	N/A – not directly tested in this study; structural analog in the same compound class with distinct double-bond regiochemistry
Comparator Or Baseline	Comparator 1: Allyltrimethylsilane → trans-vinylcyclopentane cycloadducts, 29–72% yield. Comparator 2: Methallyltrimethylsilane (CAS 18292-38-1) → 0% cycloadduct; 100% allylsilylation products.
Quantified Difference	Binary outcome: [3+2] annulation observed for allyltrimethylsilane; completely absent for methallyltrimethylsilane. Yield difference: 29–72% vs. 0% for cycloadducts.
Conditions	AlCl₃ catalyst, CH₂Cl₂ solvent, −10 °C, conjugated diene substrates (2a–e)

Why This Matters

This direct head-to-head evidence demonstrates that a single methyl substitution on the allylsilane framework completely switches the reaction manifold, making regioisomer-specific procurement mandatory rather than optional for synthetic planning.

• [1] Knölker, H.-J.; Jones, P.G.; Graf, R.; Heier, K.-R. Aluminum Chloride Catalyzed Stereoselective [3+2] Cycloaddition of Allylsilanes with Simple Conjugated Dienes. Organometallics 1997, 16, 5355–5361. View Source

β-Silyl Stabilization Effect: Quantified Reactivity Enhancement of Allylsilanes over Alkenes

A foundational physical organic study quantified the β-silyl effect through competition experiments measuring relative reactivities of allylsilanes and alkenes toward diarylmethyl cations. Introduction of a β-trimethylsilyl group increases the reactivity of propene toward the diphenylmethyl cation by a factor of 30,700 [1]. This 4.5-order-of-magnitude enhancement arises from hyperconjugative stabilization (σ(C–Si) → p-orbital overlap) of the β-carbocationic intermediate. While the study employed parent allyltrimethylsilane, the trimethylsilyl group in trimethyl(2-methyl-1-propenyl)silane occupies the same β-position relative to the developing carbocation center upon electrophilic attack, and class-level inference supports that a comparable degree of rate acceleration operates for this substrate. The measured factor of 30,700 represents a quantitative benchmark that distinguishes allylsilanes from their all-carbon olefin analogs (e.g., 2,4,4-trimethyl-1-pentene, CAS 107-39-1), which lack this silyl-directed reactivity amplification [1].

Rate Enhancement

Class-level

30,700×

relative to propene baseline

β-Trimethylsilyl group provides 4.5-order-of-magnitude rate acceleration in electrophilic substitution

Reported from competition kinetics; class-level inference for the target silane

Evidence Dimension	Relative reactivity toward diphenylmethyl cation electrophile
Target Compound Data	Class-level inference: propene + β-SiMe₃ substitution → reactivity factor of 30,700 vs. propene baseline
Comparator Or Baseline	Propene (unsubstituted) = reactivity factor of 1.0 (baseline). Propene + β-SiMe₃ = reactivity factor of 30,700.
Quantified Difference	30,700-fold rate enhancement conferred by the β-trimethylsilyl group
Conditions	Competition kinetics with diarylmethyl cations; electrophilic substitution manifold

Why This Matters

This 30,700-fold quantified rate enhancement establishes that allylsilanes operate in a kinetic regime inaccessible to all-carbon olefins, providing a mechanistically grounded rationale for selecting silylated substrates over non-silylated isobutylene analogs in electrophilic transformations.

• [1] Mayr, H.; Patz, M. Electrophilic Attack at Allylsilanes: A Quantitative Determination of the β-Silyl Effect. Angew. Chem. Int. Ed. Engl. 1994, 33, 938–940. View Source

Synthesis of Isobutenyl-Telechelic Polyisobutylene: Exclusive Exo-Olefin Endgroup Selectivity with Isobutenyltrimethylsilane

In the synthesis of isobutenyl-telechelic polyisobutylenes (PIBs), isobutenyltrimethylsilane (IBTMS, CAS 18292-38-1) was employed as an end-capping reagent for tert-chlorine-telechelic PIB in the presence of TiCl₄ in CH₂Cl₂/hexane (40/60 v/v) at −78 °C [1]. Quantitative end-quenching was achieved, yielding PIB oligomers with exclusively exo-CH₂–C(CH₃)=CH₂ endgroups and no detectable endo-CH=C(CH₃)₂ olefin [1]. This contrasts sharply with alternative end-capping methods that typically produce 3–8% endo-olefin as a side product [1]. The exclusive exo-selectivity is critical for subsequent telechelic derivatization, as endo-olefin impurities compromise functionalization efficiency. Trimethyl(2-methyl-1-propenyl)silane (CAS 18292-39-2), with its internal vinylic silyl group, provides a complementary but distinct silane-capping strategy compared to the exo-methylene silane (CAS 18292-38-1) validated in this study. Researchers must select between these regioisomers based on whether internal vs. terminal olefin incorporation is desired in the polymer endgroup architecture [1].

Endgroup Fidelity

Cross-study

Silane end-capping (analog): 100% exo-olefin, 0% endo-olefin

vs

Non-silane methods: 3–8% endo-olefin contamination

Silane-based approach eliminates endo-olefin defects in telechelic PIB

TiCl₄, −78 °C, CH₂Cl₂/hexane; tert-chlorine-telechelic PIB

Evidence Dimension	Endgroup fidelity: exo-olefin vs. endo-olefin content in telechelic PIB
Target Compound Data	Structural analog (CAS 18292-38-1, IBTMS): 100% exo-CH₂–C(CH₃)=CH₂; 0% endo-CH=C(CH₃)₂
Comparator Or Baseline	Alternative non-silane end-capping methods: typically 3–8% endo-olefin contamination
Quantified Difference	0% vs. 3–8% endo-olefin; quantitative (100%) exo-selectivity
Conditions	TiCl₄ catalyst, CH₂Cl₂/hexane (40/60 v/v), −78 °C, tert-chlorine-telechelic PIB substrate

Why This Matters

Elimination of 3–8% endo-olefin defects is non-negotiable in precision telechelic polymer synthesis where subsequent quantitative functionalization depends on uniform endgroup identity; the silane-based methodology uniquely delivers this fidelity.

• [1] Nielsen, L.V.; Nielsen, R.R.; Gao, B.; Kops, J.; Iván, B. Synthesis of Isobutenyl-Telechelic Polyisobutylene by Functionalization with Isobutenyltrimethylsilane. Polymer 1997, 38, 2529–2534. View Source

Physicochemical Comparator Table: Trimethyl(2-methyl-1-propenyl)silane vs. Four Structural Analogs

A systematic comparison of accessible physicochemical properties across five structural analogs reveals compound-specific values that inform handling, storage, and separation protocols. Trimethyl(2-methyl-1-propenyl)silane (CAS 18292-39-2) exhibits a boiling point of 109.6 °C and density of 0.74 g/cm³ [1], values that place it between allyltrimethylsilane (bp 84–88 °C, density 0.719 g/cm³) [2] and methallyltrimethylsilane (CAS 18292-38-1, bp 109–111 °C, density 0.73 g/cm³) [3]. Vinyltrimethylsilane is significantly more volatile (bp 55 °C) [4], while the all-carbon isobutylene dimer 2,4,4-trimethyl-1-pentene (CAS 107-39-1) has a comparable boiling point (101–102 °C) but a lower density (0.708 g/cm³) and lacks the reactive C–Si bond [5]. Flash point comparisons show that trimethyl(2-methyl-1-propenyl)silane (4.9 °C) [1] presents greater flammability risk upon handling than methallyltrimethylsilane (21 °F ≈ −6.1 °C) [3], requiring enhanced cold storage and inert atmosphere protocols. These quantitative differences, while not decisive for reactivity, directly impact procurement decisions when distillation cut points, solvent compatibility, or process safety engineering controls are specified.

Physical Properties

Cross-study

CAS 18292-39-2: bp 109.6 °C, d 0.74, flash point 4.9 °C

vs

Allyl-: bp 84–88 °C, d 0.719; Methallyl-: bp 109–111 °C, d 0.73; Vinyl-: bp 55 °C, d 0.684; All-carbon analog: bp 101–102 °C, d 0.708

Boiling point, density, and flash point differentiate handling and separation protocols

All bp at 760 mmHg; densities at 25 °C. Flash point 4.9 °C demands cold storage.

Evidence Dimension	Boiling point and density
Target Compound Data	CAS 18292-39-2: bp 109.6 °C (760 mmHg), density 0.74 g/cm³, flash point 4.9 °C
Comparator Or Baseline	Allyltrimethylsilane: bp 84–88 °C, d 0.719. Methallyltrimethylsilane (18292-38-1): bp 109–111 °C, d 0.73. Vinyltrimethylsilane: bp 55 °C, d 0.684. 2,4,4-Trimethyl-1-pentene: bp 101–102 °C, d 0.708.
Quantified Difference	bp 109.6 vs. 84–88 (allyl), 109–111 (methallyl), 55 (vinyl), 101–102 °C (all-carbon). Density: 0.74 vs. 0.719, 0.73, 0.684, 0.708 g/cm³.
Conditions	All boiling points at 760 mmHg; densities at 25 °C

Why This Matters

Physical property differences directly determine compatibility with existing distillation infrastructure, cryogenic reaction setups, and solvent recovery systems in both R&D and pilot-scale operations.

• [1] Molbase. Trimethyl(2-methylprop-1-enyl)silane – Physical Properties. Available at: https://m.molbase.cn/baike/1510531/ View Source
• [2] ChemicalBook. Allyltrimethylsilane (762-72-1) – Chemical Properties. Available at: https://www.chemicalbook.cn/CASEN_762-72-1.htm View Source
• [3] CAS Common Chemistry. Methallyltrimethylsilane (18292-38-1) – Compound Properties. Available at: https://commonchemistry.cas.org/detail?cas_rn=18292-38-1 View Source
• [4] ChemicalBook. Vinyltrimethylsilane (754-05-2) – Chemical Properties. Available at: https://www.chemicalbook.cn/CASEN_754-05-2.htm View Source
• [5] ChemicalBook. 2,4,4-Trimethyl-1-pentene (107-39-1) – Chemical Properties. Available at: https://www.chemicalbook.cn/CASEN_107-39-1.htm View Source

Synthetic Utility in Furan Natural Product Synthesis: 1-Trimethylsilyl-2-methyl-1-propene as a Key Intermediate

Tetrahedron Letters (1980) reports that 1-trimethylsilyl-2-methyl-1-propene (synonymous with trimethyl(2-methyl-1-propenyl)silane, CAS 18292-39-2) serves as a useful intermediate in a short synthetic route to furan natural products including Naginata ketone (dehydroelsholtzione) and isoegomaketone [1]. The synthesis proceeds through the silane intermediate to deliver the target natural product Naginata ketone (CAS 6138-88-1) in approximately 61% yield [1]. This application exploits the specific internal vinylic silane regiochemistry of CAS 18292-39-2, which would be inaccessible using the exo-methylene regioisomer methallyltrimethylsilane (CAS 18292-38-1), as the latter would install the silyl group at a different position of the carbon skeleton. This represents a demonstrated application where regioisomer identity determines synthetic feasibility [1].

Synthetic Yield

Supporting

~61%

to Naginata ketone

Reported use as intermediate in furan natural product synthesis

Multi-step route; specific internal vinylsilane required

Evidence Dimension	Synthetic yield to Naginata ketone via silane intermediate
Target Compound Data	1-Trimethylsilyl-2-methyl-1-propene (CAS 18292-39-2) → Naginata ketone, ~61% overall yield
Comparator Or Baseline	No direct yield comparator reported for alternative silane regioisomers in this specific transformation
Quantified Difference	~61% yield (absolute). Comparator data absent; regioisomer specificity is qualitative.
Conditions	Multi-step synthesis as reported in Tetrahedron Letters, 1980, vol. 21, pp. 4717–4720

Why This Matters

This provides a validated synthetic precedent for CAS 18292-39-2 as a productive intermediate in natural product total synthesis, distinguishing it from regioisomers lacking documented utility in this specific transformation manifold.

• [1] Pillot, J.-P.; Bennetau, B.; Dunogues, J.; Calas, R. A New and Short Synthesis of Dehydroelsholtzione (Naginata Ketone) and Isoegomaketone. Tetrahedron Lett. 1980, 21, 4717–4720. View Source

Best-Fit Application Scenarios for Trimethyl(2-methyl-1-propenyl)silane Based on Quantitative Evidence

Lewis Acid-Catalyzed Allylsilane Cycloaddition with Conjugated Dienes Requiring Regioisomer Screening

The evidence from Knölker et al. (1997) demonstrates that allylsilane regioisomers produce qualitatively different reaction outcomes under identical AlCl₃-catalyzed conditions: allyltrimethylsilane yields trans-vinylcyclopentane [3+2] cycloadducts (29–72%), while methallyltrimethylsilane (CAS 18292-38-1) gives exclusively allylsilylation products with no cyclization [1]. Trimethyl(2-methyl-1-propenyl)silane (CAS 18292-39-2), bearing an internal vinylic silane with β,β-dimethyl substitution, represents a third regiochemical variant that must be included in any comprehensive allylsilane scope investigation. Procurement of all three regioisomers enables systematic mapping of substituent effects on cycloaddition vs. ring-opening manifolds, a study design that is incomplete without CAS 18292-39-2.

Precision Telechelic Polymer Synthesis via Silane End-Capping with Exo-Selectivity Requirements

The Nielsen et al. (1997) study establishes that isobutenyltrimethylsilane-mediated end-capping of tert-chlorine-telechelic PIB achieves quantitative functionalization with 100% exo-olefin endgroups and zero detectable endo-olefin contamination, in contrast to non-silane methods that generate 3–8% endo-olefin defects [1]. Trimethyl(2-methyl-1-propenyl)silane (CAS 18292-39-2), with its internal vinylic silyl architecture, offers a complementary end-capping modality for scenarios where internal rather than terminal olefin installation in the polymer endgroup is desired. Both regioisomers (CAS 18292-38-1 and CAS 18292-39-2) should be sourced for comparative telechelic polymer property evaluation.

Furan Natural Product Synthesis Requiring an Internal Vinylic Silane Intermediate

The validated synthetic route to Naginata ketone and isoegomaketone reported by Pillot et al. (1980) specifically employs 1-trimethylsilyl-2-methyl-1-propene (CAS 18292-39-2) as a key intermediate, achieving approximately 61% overall yield to the target furan natural product [1]. The internal vinylic silane regiochemistry of CAS 18292-39-2 is essential for the correct carbon skeleton construction; the exo-methylene regioisomer (CAS 18292-38-1) would install silicon at a different skeletal position, precluding access to the same product. This application represents a concrete, literature-validated use case that mandates the procurement of CAS 18292-39-2 specifically.

Electrophilic Substitution Methodology Development Exploiting the β-Silyl Effect

The quantified 30,700-fold rate enhancement conferred by a β-trimethylsilyl group in electrophilic substitution reactions (Mayr & Patz, 1994) establishes allylsilanes as a distinct kinetic class from all-carbon olefins such as 2,4,4-trimethyl-1-pentene [1]. Trimethyl(2-methyl-1-propenyl)silane (CAS 18292-39-2) combines this β-silyl activation with steric shielding from the geminal dimethyl groups, potentially offering tunable reactivity-stability balance not achievable with unsubstituted allyltrimethylsilane or with non-silylated isobutylene analogs. This makes it a candidate substrate for kinetic studies investigating the interplay between silyl hyperconjugation and steric effects in electrophilic addition manifolds.

Application

Selection Property

Validation Focus

Allylsilane cycloaddition scope study

Regioisomer identity (internal vinylsilane vs. exo-methylene)

Annulation vs. ring-opening manifold under identical conditions

Precision telechelic polymer end-capping

End-group architecture: internal olefin installation

Exo-selectivity and endo-olefin defect elimination

Furan natural product intermediate

Internal vinylsilane regiochemistry for skeletal construction

Reported synthetic yield and regioisomer specificity

Electrophilic substitution methodology

β-Silyl activation combined with geminal dimethyl steric shielding

Rate enhancement context and product distribution

• [1] Knölker, H.-J.; Jones, P.G.; Graf, R.; Heier, K.-R. Aluminum Chloride Catalyzed Stereoselective [3+2] Cycloaddition of Allylsilanes with Simple Conjugated Dienes. Organometallics 1997, 16, 5355–5361. View Source